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Compound of Interest

Compound Name: SC-236

Cat. No.: B1680858 Get Quote

For immediate reference, SC-236, chemically identified as 4-[5-(4-chlorophenyl)-3-

(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide, is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects.[1] Proper disposal is crucial to ensure

personnel safety and environmental protection.

This guide provides essential safety and logistical information for the proper handling and

disposal of SC-236 in a laboratory setting. Adherence to these procedures is vital to mitigate

risks and comply with regulations.

Key Safety and Hazard Information
Before handling SC-236, it is imperative to be aware of its associated hazards and physical

properties. This information is summarized from available Safety Data Sheets (SDS).
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Property Value Source

Chemical Name

4-[5-(4-chlorophenyl)-3-

(trifluoromethyl)-1H-pyrazol-1-

yl]benzenesulfonamide

[1]

Synonyms SC-58236 [1][2]

CAS Number 170569-86-5 [1][2][3]

Molecular Formula C16H11ClF3N3O2S [1]

Molecular Weight 401.79 g/mol [1]

Appearance Solid [2]

Melting Point 146-148°C [2]

Solubility DMSO: >20mg/mL [2]

Hazard Statements

Harmful if swallowed (H302).

[1] Very toxic to aquatic life

with long lasting effects

(H410).[1]

[1]

Storage

Store in a cool, dry, and well-

ventilated place.[2]

Recommended storage

temperature 2 - 8 °C.[2] Keep

container tightly closed.

[2]

Detailed Disposal Protocol
The following step-by-step protocol outlines the approved procedure for the disposal of SC-
236.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: Always handle SC-236 in a chemical fume hood to avoid inhalation of
dust or aerosols.[4] Ensure appropriate exhaust ventilation at places where dust is formed.[2]
Personal Protective Equipment:
Eye/Face Protection: Wear chemical-resistant safety goggles or glasses.[5]
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Hand Protection: Wear compatible chemical-resistant gloves.[6]
Skin and Body Protection: Wear a lab coat or other protective clothing.[6]
Respiratory Protection: If dust is generated, wear a NIOSH-approved respirator.[6]

2. Waste Collection and Segregation:

Collect surplus and non-recyclable SC-236 waste in a designated, properly labeled, and
sealed container.
Do not mix with other waste streams unless specifically instructed by your institution's
environmental health and safety (EHS) department.

3. Chemical Treatment and Disposal:

Primary Disposal Method: The recommended disposal method is through a licensed disposal
company.[2]
Incineration: An approved method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[2]
Spill Cleanup: In case of a spill, avoid raising dust.[6] Contain the spill and collect the
material using an inert absorbent material (e.g., sand, diatomite).[1][4] Place the collected
material in a sealed container for disposal.[4] Decontaminate surfaces and equipment by
scrubbing with alcohol.[1]

4. Contaminated Material Disposal:

Dispose of any contaminated packaging, PPE, or spill cleanup materials as unused product.
[2] These items should be placed in the same designated waste container as the chemical
itself.

5. Environmental Precautions:

Prevent SC-236 from entering drains or water courses, as it is very toxic to aquatic life.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of SC-236.
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SC-236 Disposal Workflow
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Caption: Logical workflow for the safe disposal of SC-236.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and environmentally responsible disposal of SC-236, fostering a secure

laboratory environment. Always consult your institution's specific guidelines and Safety Data

Sheets for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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